![molecular formula C17H23N5O2S B5606003 5-[(4-methylpiperazin-1-yl)sulfonyl]-2-phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine](/img/structure/B5606003.png)
5-[(4-methylpiperazin-1-yl)sulfonyl]-2-phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound of interest is part of a broader class of imidazo[4,5-c]pyridine derivatives that have been extensively studied for their various biological activities. These compounds are synthesized for their potential as therapeutic agents due to their unique structural properties and resultant biological activities.
Synthesis Analysis
The synthesis of imidazo[4,5-c]pyridine derivatives often involves multi-step reactions that start from basic heterocyclic compounds. For example, Swanson et al. (2016) describe the synthesis and structure-activity relationship (SAR) of a series of 4,5,6,7-tetrahydro-imidazo[4,5-c]pyridine derivatives, highlighting the methods to address affinity and stability issues (Swanson et al., 2016). Although not directly related to the specific compound , these methods offer insights into the synthesis challenges and strategies employed for similar compounds.
Molecular Structure Analysis
The molecular structure of imidazo[4,5-c]pyridine derivatives is characterized by a fused ring system that contributes to their chemical stability and biological activity. Sagar et al. (2017) investigated the molecular conformations and hydrogen bonding of closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines, providing insights into the structural features that might be relevant to the compound of interest (Sagar et al., 2017).
Chemical Reactions and Properties
The chemical reactivity of imidazo[4,5-c]pyridine derivatives is influenced by the functional groups attached to the core structure. For example, the introduction of a sulfonyl group can significantly alter the compound’s chemical properties and reactivity. Zare et al. (2015) demonstrate the utility of sulfonic acid-functionalized catalysts for synthesizing tetrasubstituted imidazoles, illustrating the types of chemical reactions these compounds may undergo (Zare et al., 2015).
Physical Properties Analysis
The physical properties of imidazo[4,5-c]pyridine derivatives, including solubility, melting point, and crystalline structure, are crucial for their application in medicinal chemistry. The crystallographic analysis provided by Sagar et al. (2017) offers valuable information on the physical characteristics of compounds with similar structures (Sagar et al., 2017).
Chemical Properties Analysis
The chemical properties, such as acidity/basicity, reactivity with other chemical agents, and stability under various conditions, are key to understanding the behavior of imidazo[4,5-c]pyridine derivatives in biological systems. The work by Zare et al. (2015) on the synthesis of tetrasubstituted imidazoles using sulfonic acid-functionalized catalysts highlights the impact of chemical modifications on the properties of these compounds (Zare et al., 2015).
Mechanism of Action
properties
IUPAC Name |
5-(4-methylpiperazin-1-yl)sulfonyl-2-phenyl-3,4,6,7-tetrahydroimidazo[4,5-c]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O2S/c1-20-9-11-21(12-10-20)25(23,24)22-8-7-15-16(13-22)19-17(18-15)14-5-3-2-4-6-14/h2-6H,7-13H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAJQBKMSQHATGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)N2CCC3=C(C2)NC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.